Cas no 76004-35-8 (4-Quinazolinamine, 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]-
• CAS No: 76004-35-8
• MF: C₁₄H₁₇ClN₄
• MW: 276.764581441879
• CID: 1776499
• PubChem ID: 558663
• Update Time: 2025-04-21

4-Quinazolinamine, 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-[2-(1-pyrrolidinyl)ethyl]-
• 76004-35-8
• AKOS006109479
• DB-127724
• 2-Chloro-4-[[2-[1-pyrrolidinyl]ethyl]amino]quinazoline
• 4-quinazolinamine,2-chloro-n-[2-(1-pyrrolidinyl)ethyl]-
• 2-Chloro-N-[2-(1-pyrrolidinyl)ethyl]-4-quinazolinamine #
• (2-chloro-quinazolin-4-yl)-(2-pyrrolidin-1-yl-ethyl)-amine
• 2-Chloro-N-[2-(1-pyrrolidinyl)ethyl]-4-quinazolinamine
• SCHEMBL4089490

• Inchi： 1S/C14H17ClN4/c15-14-17-12-6-2-1-5-11(12)13(18-14)16-7-10-19-8-3-4-9-19/h1-2,5-6H,3-4,7-10H2,(H,16,17,18)
• InChI Key： PNELXLHPXZMCEK-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)NCCN1CCCC1

Computed Properties

• Exact Mass: 276.11441
• Monoisotopic Mass: 276.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41Ų

Experimental Properties

• PSA: 41.05